Cas no 1284155-60-7 (3-(3-aminopyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-aminopyrrolidin-1-yl)propanoic acid
• CAS No: 1284155-60-7
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5148938
• PubChem ID: 62067986
• Update Time: 2025-08-04

3-(3-aminopyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopyrrolidin-1-yl)propanoic acid
• 3-(3-aminopyrrolidin-1-yl)propanoicacid
• 1-Pyrrolidinepropanoic acid, 3-amino-

• Inchi： 1S/C7H14N2O2/c8-6-1-3-9(5-6)4-2-7(10)11/h6H,1-5,8H2,(H,10,11)
• InChI Key： BSRVJUZQNQYUAH-UHFFFAOYSA-N
• SMILES： OC(CCN1CCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: -3.3
• Topological Polar Surface Area: 66.6

Additional information on 3-(3-aminopyrrolidin-1-yl)propanoic acid

Comprehensive Overview of 3-(3-aminopyrrolidin-1-yl)propanoic acid (CAS No. 1284155-60-7): Properties, Applications, and Research Insights

3-(3-Aminopyrrolidin-1-yl)propanoic acid (CAS No. 1284155-60-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrrolidine derivative combines a propanoic acid moiety with a 3-aminopyrrolidine group, making it a versatile building block for drug discovery and peptide synthesis. Its molecular formula C₇H₁₄N₂O₂ and moderate polarity render it soluble in polar solvents, a critical property for medicinal chemistry applications.

Recent studies highlight the compound's role as a precursor for kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing demand for small-molecule drugs in oncology and neurology. The aminopyrrolidine scaffold is particularly valued for its conformational rigidity, which enhances binding affinity to biological targets. Researchers are investigating its potential in covalent drug design, leveraging the reactive primary amine group for targeted modifications.

From a synthetic perspective, 3-(3-aminopyrrolidin-1-yl)propanoic acid exemplifies the trend toward fragment-based drug discovery. Its zwitterionic nature at physiological pH (containing both cationic amine and anionic carboxylate groups) improves membrane permeability—a hot topic in BBB-penetrating drug development. Analytical characterization typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for pharmaceutical-grade material.

The compound's structure-activity relationship (SAR) has become a focal point in AI-driven drug discovery platforms. Computational models suggest its utility in designing allosteric modulators, especially for neurodegenerative disease targets like tau protein aggregations. This aligns with current industry emphasis on precision medicine approaches, where scaffold diversification plays a pivotal role.

In material science, derivatives of CAS 1284155-60-7 show promise as chiral auxiliaries for asymmetric synthesis. The stereocenter at the 3-position of pyrrolidine enables enantioselective transformations, addressing the pharmaceutical industry's need for single-enantiomer APIs. Recent patent literature describes its incorporation into biodegradable polymer matrices for controlled drug release systems.

Quality control protocols for 3-(3-aminopyrrolidin-1-yl)propanoic acid emphasize genotoxic impurity profiling, reflecting regulatory trends in ICH Q3D compliance. Stability studies indicate optimal storage at -20°C under inert atmosphere, with particular attention to preventing dimerization reactions of the amine group. These handling requirements mirror best practices for high-value intermediates in cGMP manufacturing.

Emerging applications include its use as a ligand in metal-organic frameworks (MOFs) for catalytic applications, capitalizing on the compound's chelation properties. Environmental studies confirm its ready biodegradability per OECD 301 standards, an increasingly important criterion for green chemistry initiatives in pharmaceutical production.

From a market perspective, the demand for CAS 1284155-60-7 correlates with the expansion of contract research organizations (CROs) specializing in heterocyclic chemistry. Custom synthesis services frequently list this compound in their building block catalogs, with scale-up capabilities reaching kilogram quantities. Pricing trends reflect its classification as a high-purity research chemical rather than a commodity substance.

Ongoing research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), where its bifunctional linker characteristics could enable novel protein degradation strategies. This positions 3-(3-aminopyrrolidin-1-yl)propanoic acid at the forefront of targeted protein modulation technologies—a rapidly growing segment in biopharmaceutical innovation.